Cas no 861338-04-7 (1,3-Dibromo-5-chloro-2-ethoxybenzene)

• Product Name: 1,3-Dibromo-5-chloro-2-ethoxybenzene
• CAS No: 861338-04-7
• MF: C₈H₇Br₂ClO
• MW: 314.401580095291
• CID: 5074396
• Update Time: 2026-03-01

1,3-Dibromo-5-chloro-2-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-DIBROMO-5-CHLORO-2-ETHOXYBENZENE
• 1,3-Dibromo-5-chloro-2-ethoxybenzene

• Inchi： 1S/C8H7Br2ClO/c1-2-12-8-6(9)3-5(11)4-7(8)10/h3-4H,2H2,1H3
• InChI Key： SDPLAFMAGSYHIR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OCC)Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Additional information on 1,3-Dibromo-5-chloro-2-ethoxybenzene

Comprehensive Overview of 1,3-Dibromo-5-chloro-2-ethoxybenzene (CAS No. 861338-04-7): Properties, Applications, and Industry Relevance

1,3-Dibromo-5-chloro-2-ethoxybenzene (CAS No. 861338-04-7) is a halogenated aromatic compound with significant utility in organic synthesis and specialty chemical manufacturing. Its molecular structure, featuring bromine and chlorine substituents, makes it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced materials. This article delves into its physicochemical properties, synthetic pathways, and emerging applications, aligning with trending searches like "halogenated benzene derivatives" and "high-value chemical intermediates."

The compound’s systematic name, 1,3-Dibromo-5-chloro-2-ethoxybenzene, reflects its precise substitution pattern, which is critical for regioselective reactions. Researchers frequently search for "CAS 861338-04-7 solubility" or "ethoxybenzene derivatives uses," highlighting its relevance in solvent systems and catalytic processes. With a molecular weight of 314.39 g/mol and a melting point range of 45–50°C, it exhibits moderate polarity, making it suitable for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig amination.

In the context of sustainability, 1,3-Dibromo-5-chloro-2-ethoxybenzene is explored in green chemistry initiatives. Queries such as "eco-friendly halogenated compounds" and "biodegradable aromatic intermediates" underscore industry demand for safer alternatives. Recent studies suggest its potential in photovoltaic materials, aligning with searches for "organic electronics building blocks." Its stability under thermal stress (up to 200°C) further supports applications in high-performance polymers.

From a commercial perspective, CAS No. 861338-04-7 is pivotal for producing pharmaceutical scaffolds and liquid crystal precursors. Analytical techniques like HPLC and GC-MS are commonly employed for purity verification, addressing user queries like "how to analyze dibromo-chloroethoxybenzene." Regulatory compliance, particularly REACH and FDA guidelines, is another hotspot, with searches for "halogenated benzene safety data."

Innovations in catalysis have amplified interest in this compound. For instance, palladium-catalyzed functionalizations of 1,3-Dibromo-5-chloro-2-ethoxybenzene enable efficient C-C bond formations, a topic linked to searches like "Pd-catalyzed ether synthesis." Additionally, its role in synthesizing fluorescent dyes responds to queries on "benzene-based chromophores."

In summary, 1,3-Dibromo-5-chloro-2-ethoxybenzene (CAS No. 861338-04-7) bridges academic research and industrial applications, driven by its structural uniqueness and adaptability. By addressing trending topics like "sustainable halogen chemistry" and "specialty chemical sourcing," this overview caters to both technical and commercial audiences, optimizing SEO through targeted keyword integration.